Tert-butyl 3-sulfanylpiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-5-8(14)7-11/h8,14H,4-7H2,1-3H3
• InChI Key: NVDQWJTWJOLALV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)S
• Molecular Formula: C10H19NO2S
• DSSTOX Substance ID: DTXSID20678023
• Molecular Weight: 217.33 g/mol
• CAS No.: 1017798-34-3

Description

Tert-butyl 3-sulfanylpiperidine-1-carboxylate is a chemical compound used for experimental and research purposes. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular formula of this compound is C10H19NO2S. The InChI code is 1S/C10H19NO2S/c1-10(2,3)13-9(12)11-6-4-5-8(14)7-11/h8,14H,4-7H2,1-3H3.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 217.33. It appears as a pale-yellow to yellow-brown liquid. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Coupling Reactions and Synthesis of Pyridine Derivatives

• The compound has been used in coupling reactions with arylboronic acids to produce a series of tert-butyl-4-aryl-1,2,3,6-tetrahydropyridine-1-carboxylates, demonstrating its utility in palladium-catalyzed coupling reactions for the synthesis of partially reduced pyridine derivatives (Wustrow & Wise, 1991).

Metal-Free Alkoxycarbonylation

• In a study focused on eco-friendly ester sources, tert-butyl carbazate was utilized as the coupling reagent in metal- and base-free conditions for the preparation of quinoxaline-3-carbonyl compounds, showcasing a facile protocol for generating these motifs from simple raw materials (Xie et al., 2019).

Stereoselective Syntheses

• Research on tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives highlighted their reaction with L-selectride to yield cis and trans isomers of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, underscoring the stereoselective synthesis capabilities of these compounds (Boev et al., 2015).

Asymmetric Catalysis and Kinetic Resolution

• The compound has been explored in asymmetric Mannich-type reactions and kinetic resolution processes, highlighting its versatility as a substrate or reagent in producing chiral compounds with high enantioselectivities. For example, its role in catalytic kinetic resolutions through esterification reactions demonstrates its potential in asymmetric synthesis (Hashimoto et al., 2011; Ishihara et al., 2008).

Chemical Transformations and Derivatization

• Studies have also delved into the chemical transformations and derivatization of tert-butyl-4-vinyl-3,6-dihydro-2H-pyridine-1-carboxylate, including its use in Diels-Alder reactions and subsequent functional group manipulations. These investigations provide insights into the compound's reactivity and potential for generating structurally diverse derivatives (Moskalenko & Boev, 2014).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is represented by the pictogram of a skull and crossbones. Hazard statement H301 indicates that it is toxic if swallowed. Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P280 (wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods

Procedure details

200 g of N-BOC-3(R,S)-acetylthio-piperidine are placed in a 10 l reactor with 3.4 l of methanol in an inert atmosphere. To this solution 42 g of sodium methoxide in methanol is added over a period of 15 min. After additional stirring 170 ml of 5 n HCl are added, bringing the pH-value to 2.6-3. The solution is concentrated at an evaporator. The resulting biphasic mixture is taken up with 1.7 l of methyl tert.-butyl ether (MTBE) and 1.7 l of water. After shaking, separation of the aqueous phase and washing the MTBE phase is isolated and evaporated, yielding 170 g of an oil.